N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-[(4-methoxyphenyl)methylamino]-3-pyridin-3-yl-1,2,4-triazol-1-yl]propan-1-one
• InChI: InChI=1S/C18H19N5O2/c1-3-16(24)23-18(20-11-13-6-8-15(25-2)9-7-13)21-17(22-23)14-5-4-10-19-12-14/h4-10,12H,3,11H2,1-2H3,(H,20,21,22)
• InChI Key: LTLBZXAVYNJTAK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(=NC(=N1)C2=CN=CC=C2)NCC3=CC=C(C=C3)OC
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine, also known as MPPT, is a chemical compound that belongs to the class of triazolamides. This compound has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant properties, making it a potential candidate for the treatment of anxiety and depression. Additionally, N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has been shown to have a positive effect on learning and memory, making it a potential candidate for the treatment of cognitive disorders such as Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine is not fully understood, but it is believed to act as a partial agonist of the GABA-A receptor. This receptor is responsible for the inhibitory neurotransmission in the brain, and its activation leads to a decrease in neuronal excitability. Additionally, N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.
Biochemical and Physiological Effects:
N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, two neurotransmitters that are important for regulating mood and behavior. Additionally, N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has been shown to increase the levels of BDNF, a protein that is important for the growth and survival of neurons. N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has also been shown to have anxiolytic and antidepressant properties, making it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine in lab experiments is its ability to cross the blood-brain barrier, making it an effective tool for studying the effects of drugs on the brain. Additionally, N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has been shown to have a low toxicity profile, making it safe for use in lab experiments. However, one limitation of using N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine. One area of interest is its potential as a treatment for cognitive disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine and its effects on neurotransmitter systems in the brain. Finally, more research is needed to determine the optimal dosage and administration of N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine for its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine involves the reaction of 4-methoxybenzyl chloride with propionyl chloride in the presence of anhydrous aluminum chloride. This reaction results in the formation of 4-methoxybenzyl propionate, which is then reacted with 3-pyridinyl hydrazine in the presence of triethylamine to yield N-(4-methoxybenzyl)-1-propionyl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine. The purity of the synthesized compound is confirmed using analytical techniques such as thin-layer chromatography and nuclear magnetic resonance spectroscopy.